Cas no 2137672-01-4 (ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate)

• Product Name: ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate
• CAS No: 2137672-01-4
• MF: C₉H₁₃F₂N₃O₂
• MW: 233.215228796005
• CID: 5297325
• Update Time: 2025-10-28

ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-difluoro-1,1-dimethylethyl)-, ethyl ester

• Inchi： 1S/C9H13F2N3O2/c1-4-16-7(15)5-6(13-14-12-5)9(2,3)8(10)11/h8H,4H2,1-3H3,(H,12,13,14)
• InChI Key： XKZWBSUPJIDSFY-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C(C(=O)OCC)=NNN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate

Recent Advances in the Study of Ethyl 5-(1,1-Difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate (CAS: 2137672-01-4)

The compound ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate (CAS: 2137672-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The presence of the difluoromethyl group in ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Studies have demonstrated its role as a key intermediate in the synthesis of novel heterocyclic compounds with potential antibacterial and antifungal activities.

One of the most notable advancements in the study of this compound is its application in the development of enzyme inhibitors. Researchers have identified its ability to selectively target specific enzymes involved in pathogenic pathways, thereby offering a new avenue for the treatment of infectious diseases. The compound's mechanism of action involves the inhibition of key enzymatic processes, which has been validated through in vitro and in vivo studies.

In addition to its therapeutic potential, recent studies have also explored the synthetic routes for ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate. Optimized synthetic protocols have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with biological targets. These studies have revealed the structural determinants of its activity, enabling the design of more potent analogs. Such efforts are expected to accelerate the development of next-generation therapeutics based on this scaffold.

In conclusion, ethyl 5-(1,1-difluoro-2-methylpropan-2-yl)-2H-triazole-4-carboxylate represents a promising compound in the field of medicinal chemistry, with significant potential for drug development. Ongoing research is expected to uncover additional applications and optimize its pharmacological profile, paving the way for its eventual clinical use.